![molecular formula C16H11N5OS B304558 2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile](/img/structure/B304558.png)
2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile
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Overview
Description
2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile, also known as CMSP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile is not fully understood. However, it has been proposed that this compound may exert its antitumor effects by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. This compound has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity in vitro and in vivo studies. However, further studies are needed to determine its pharmacokinetics and pharmacodynamics. This compound has been found to induce oxidative stress in cancer cells, leading to the activation of apoptotic pathways. Additionally, this compound has been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile in lab experiments is its potent cytotoxic effects against cancer cells. Additionally, this compound has been found to exhibit low toxicity in vitro and in vivo studies. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
For research on 2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile include elucidating its mechanism of action, determining its pharmacokinetics and pharmacodynamics, and evaluating its efficacy in animal models of cancer and viral infections. Additionally, further studies are needed to investigate the potential of this compound as a lead compound for the development of novel anticancer and antiviral agents.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. Its potent cytotoxic effects against cancer cells and inhibitory effects on viral replication make it a promising lead compound for the development of novel anticancer and antiviral agents. Further research is needed to fully understand its mechanism of action and evaluate its efficacy in animal models.
Synthesis Methods
The synthesis of 2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile involves the reaction of 4-methoxybenzaldehyde, malononitrile, and 2-amino-4-(methylthio)pyridine-3,5-dicarbonitrile in the presence of sodium ethoxide. The resulting product is then treated with cyanomethyl chloride to yield this compound.
Scientific Research Applications
2-Amino-6-[(cyanomethyl)sulfanyl]-4-(4-methoxyphenyl)-3,5-pyridinedicarbonitrile has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. In vitro studies have shown that this compound has potent cytotoxic effects against various cancer cell lines, including breast, liver, and lung cancer cells. Additionally, this compound has been found to inhibit the replication of hepatitis B virus and herpes simplex virus.
properties
Molecular Formula |
C16H11N5OS |
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Molecular Weight |
321.4 g/mol |
IUPAC Name |
2-amino-6-(cyanomethylsulfanyl)-4-(4-methoxyphenyl)pyridine-3,5-dicarbonitrile |
InChI |
InChI=1S/C16H11N5OS/c1-22-11-4-2-10(3-5-11)14-12(8-18)15(20)21-16(13(14)9-19)23-7-6-17/h2-5H,7H2,1H3,(H2,20,21) |
InChI Key |
HNKZIVSHIUSJJD-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC#N)N)C#N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC#N)N)C#N |
Origin of Product |
United States |
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